2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid
Overview
Description
The compound “2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Chemical Reactions Analysis
The chemical reactions involving “2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid” are not explicitly mentioned in the available literature .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, solubility, and more. Unfortunately, specific physical and chemical properties for “2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid” are not available in the current resources .Scientific Research Applications
Antimicrobial Activity
Research on derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, prepared from a related compound, 5-hydroxy-2-methyl-3-benzofuranocarboxylic acid, has shown potential antimicrobial activity against a range of microorganisms. These derivatives were evaluated for their effectiveness against Gram-positive cocci, Gram-negative rods, and yeasts, indicating a potential application in the development of new antimicrobial agents (Krawiecka et al., 2012).
Synthesis of Novel Compounds
The compound has also been involved in the synthesis of various novel molecules with potential biological activities. For instance, a study described the synthesis of 2,3-dimethoxy-7-methyl-7,12-dihydro-6H-[1]-benzofuro-[2,3-c]-[1]-benzazepin-6,12-dione using a related benzofuran carboxylic acid as a precursor. This highlights its role in synthetic chemistry for creating new molecules with potential applications in medicinal chemistry and drug development (Jackson & Marriott, 2002).
Cytotoxic Potential
Derivatives of benzofuran carboxylic acids have been synthesized and evaluated for their cytotoxic potential. This suggests that compounds related to 2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid might also have applications in cancer research, potentially leading to the development of new anticancer agents (Kossakowski et al., 2005).
Heterocyclic Chemistry
Another study utilized a related compound, 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride, for the synthesis of novel heterocyclic compounds, including those with the benzofuran ring fused or bound to various heterocyclic frameworks. This demonstrates the versatility of benzofuran carboxylic acids in heterocyclic chemistry, offering routes to diverse heterocyclic structures that might have varied biological and pharmacological activities (Patankar et al., 2008).
Safety and Hazards
properties
IUPAC Name |
2-(2-methoxypropan-2-yl)-1-benzofuran-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O4/c1-13(2,16-3)11-7-9-6-8(12(14)15)4-5-10(9)17-11/h4-7H,1-3H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWWDMJFCTNMJSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC2=C(O1)C=CC(=C2)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Methoxy-1-methylethyl)-benzofuran-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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